Cas no 83732-53-0 (N1-(piperidin-4-yl)benzene-1,2-diamine)
N1-(piperidin-4-yl)benzene-1,2-diamine is a versatile aromatic diamine derivative featuring a piperidine moiety, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's bifunctional structure, combining an aromatic diamine with a piperidine ring, offers unique reactivity for constructing heterocyclic frameworks or serving as a ligand in coordination chemistry. Its rigid yet flexible backbone facilitates selective modifications, making it valuable for developing bioactive molecules or advanced materials. The piperidine group further imparts improved solubility and stability in various solvents, broadening its applicability in medicinal chemistry and catalysis. This compound is particularly useful in synthesizing polyamides, polyimides, and other high-performance polymers.
83732-53-0 structure
Product Name:N1-(piperidin-4-yl)benzene-1,2-diamine
CAS No:83732-53-0
MF:C11H17N3
MW:191.272782087326
MDL:MFCD23099232
CID:725824
PubChem ID:3019237
Update Time:2025-06-07
N1-(piperidin-4-yl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,N1-4-piperidinyl-
- 2-N-piperidin-4-ylbenzene-1,2-diamine
- N-piperidin-4-ylbenzene-1,2-diamine
- N1-(piperidin-4-yl)benzene-1,2-diamine
- EINECS 280-601-4
- NS00038273
- SCHEMBL11506765
- N1-4-PIPERIDINYL-1,2-BENZENEDIAMINE
- 83732-53-0
- 7BQ5WKY483
- DTXSID90232590
- UNII-7BQ5WKY483
- 1,2-BENZENEDIAMINE, N1-4-PIPERIDINYL-
- EN300-8833339
-
- MDL： MFCD23099232
- Inchi： 1S/C11H17N3/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-4,9,13-14H,5-8,12H2
- InChI Key： FRPNIZFUGKDSSS-UHFFFAOYSA-N
- SMILES： N1CCC(CC1)NC1C=CC=CC=1N
Computed Properties
- Exact Mass: 191.142
- Monoisotopic Mass: 191.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 365.4°C at 760 mmHg
- Flash Point: 205.7°C
- Refractive Index: 1.623
N1-(piperidin-4-yl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8833339-1g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 1g |
$628.0 | 2023-09-01 | ||
| Enamine | EN300-8833339-5g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 5g |
$1821.0 | 2023-09-01 | ||
| Enamine | EN300-8833339-10g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 10g |
$2701.0 | 2023-09-01 | ||
| Enamine | EN300-8833339-0.05g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.05g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-8833339-0.1g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.1g |
$553.0 | 2025-03-21 | |
| Enamine | EN300-8833339-0.25g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.25g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-8833339-0.5g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.5g |
$603.0 | 2025-03-21 | |
| Enamine | EN300-8833339-1.0g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 1.0g |
$628.0 | 2025-03-21 | |
| Enamine | EN300-8833339-2.5g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 2.5g |
$1230.0 | 2025-03-21 | |
| Enamine | EN300-8833339-5.0g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 5.0g |
$1821.0 | 2025-03-21 |
N1-(piperidin-4-yl)benzene-1,2-diamine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
83732-53-0 (N1-(piperidin-4-yl)benzene-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
